Cas no 2229326-20-7 ((4,5-difluoro-2-methoxyphenyl)methylhydrazine)

• Product Name: (4,5-difluoro-2-methoxyphenyl)methylhydrazine
• CAS No: 2229326-20-7
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 6596068
• PubChem ID: 165615926
• Update Time: 2025-06-08

(4,5-difluoro-2-methoxyphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (4,5-difluoro-2-methoxyphenyl)methylhydrazine
• [(4,5-difluoro-2-methoxyphenyl)methyl]hydrazine
• 2229326-20-7
• EN300-1799051

• Inchi： 1S/C8H10F2N2O/c1-13-8-3-7(10)6(9)2-5(8)4-12-11/h2-3,12H,4,11H2,1H3
• InChI Key： IIOVIDDXTNFFDQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CNN)OC)F

Computed Properties

• Exact Mass: 188.07611927g/mol
• Monoisotopic Mass: 188.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.3Ų

Additional information on (4,5-difluoro-2-methoxyphenyl)methylhydrazine

Research Brief on (4,5-difluoro-2-methoxyphenyl)methylhydrazine (CAS: 2229326-20-7) in Chemical Biology and Pharmaceutical Applications

The compound (4,5-difluoro-2-methoxyphenyl)methylhydrazine (CAS: 2229326-20-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This hydrazine derivative, characterized by its unique difluoromethoxy substitution pattern, exhibits promising biological activity, particularly in the modulation of enzymatic pathways and receptor interactions. Recent studies have explored its role as a precursor or intermediate in the synthesis of novel therapeutic agents, with a focus on its reactivity and selectivity in medicinal chemistry applications.

One of the key areas of investigation involves the compound's utility in the synthesis of heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. Researchers have demonstrated that (4,5-difluoro-2-methoxyphenyl)methylhydrazine can serve as a versatile building block for the construction of pyrazole, triazole, and other nitrogen-containing heterocycles. These scaffolds are often associated with anti-inflammatory, antimicrobial, and anticancer properties, making this compound a valuable asset in the development of new pharmacophores.

In a recent study published in the Journal of Medicinal Chemistry, scientists utilized (4,5-difluoro-2-methoxyphenyl)methylhydrazine as a key intermediate in the synthesis of a series of novel kinase inhibitors. The compound's ability to undergo selective hydrazone formation with various carbonyl derivatives was exploited to create a diverse library of potential drug candidates. Preliminary biological screening revealed that several derivatives exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression, with IC50 values in the nanomolar range.

Another significant application of this compound has been in the field of positron emission tomography (PET) tracer development. The presence of fluorine atoms in its structure makes it particularly attractive for radiolabeling with fluorine-18, a commonly used radioisotope in medical imaging. Researchers have successfully incorporated (4,5-difluoro-2-methoxyphenyl)methylhydrazine into the synthesis of novel PET tracers for neurological disorders, taking advantage of its ability to cross the blood-brain barrier and its favorable pharmacokinetic properties.

From a mechanistic perspective, recent computational studies have provided insights into the molecular interactions of (4,5-difluoro-2-methoxyphenyl)methylhydrazine derivatives with biological targets. Molecular docking simulations and density functional theory (DFT) calculations have revealed that the difluoromethoxy group plays a crucial role in enhancing binding affinity through favorable hydrophobic interactions and hydrogen bonding patterns. These findings have important implications for structure-activity relationship (SAR) studies and the rational design of more potent derivatives.

In the context of safety and pharmacokinetics, preliminary toxicological assessments of (4,5-difluoro-2-methoxyphenyl)methylhydrazine and its derivatives have shown promising results. In vitro metabolic stability studies indicate moderate hepatic clearance, while acute toxicity tests in animal models suggest a favorable safety profile at therapeutic doses. However, further comprehensive studies are warranted to fully evaluate its potential for clinical translation.

The synthetic accessibility of (4,5-difluoro-2-methoxyphenyl)methylhydrazine has also been a subject of recent optimization efforts. Several research groups have reported improved synthetic routes that enhance yield and purity while reducing environmental impact. These advancements in green chemistry approaches have made the compound more attractive for large-scale pharmaceutical production.

Looking forward, the unique chemical properties and demonstrated biological activities of (4,5-difluoro-2-methoxyphenyl)methylhydrazine position it as a compound of significant interest for future drug discovery efforts. Ongoing research is exploring its potential in addressing unmet medical needs across various therapeutic areas, including oncology, neurology, and infectious diseases. The compound's versatility as both a synthetic intermediate and a potential pharmacophore ensures its continued relevance in pharmaceutical research and development.